Cas no 1158750-00-5 (Tert-butyl 1,9-diazaspiro[5.5]undecane-1-carboxylate)

• Product Name: Tert-butyl 1,9-diazaspiro[5.5]undecane-1-carboxylate
• CAS No: 1158750-00-5
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• MDL: MFCD12406520
• CID: 831215
• PubChem ID: 25212673
• Update Time: 2025-10-29

Tert-butyl 1,9-diazaspiro[5.5]undecane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,9-Diazaspiro[5.5]undecane-1-carboxylic acid, 1,1-dimethylethyl ester
• 1,9-Diazaspiro[5.5]undecane-1-carboxylic acid tert-butyl ester
• tert-butyl 1,9-diazaspiro[5.5]undecane-1-carboxylate
• AM802967
• ELLANOVALABS 75-0066
• KB-80850
• PB26837
• RP07801
• 1-N-Boc-1,9-diazaspiro[5.5]undecane
• 1,9-Diazaspiro[5.5]undecane-1-carboxylicacid tert-butyl ester
• 1-BOC-1,9-DIAZASPIRO[5.5]UNDECANE
• DT1092
• FCH1618963
• AK172067
• OR312335
• Y7128
• 1-(te
• 1-(tert-Butyloxycarbonyl)-
• 1,9-Diaza-spiro[5.5]undecane-1-carboxylic acid tert-butyl ester
• J-5
• W-204858
• EN300-3145066
• DTXSID80649118
• 115875-00-8
• CS-0003944
• 1,9-Diazaspiro[5.5]undecan-1-carboxylic acid tert-butyl ester
• 1,9-Diazaspiro-[5.5]undecane-1-carboxylic acid tert-butylester
• 1,9-Diazaspiro[5.5]undecane-1-carboxylicacidtert-butylester
• J-504062
• MFCD12406520
• CS-WAA0046
• SCHEMBL15286428
• 1158750-00-5
• AKOS015950293
• DB-363124
• AS-37500
• Tert-butyl 1,9-diazaspiro[5.5]undecane-1-carboxylate

• MDL： MFCD12406520
• Inchi： 1S/C14H26N2O2/c1-13(2,3)18-12(17)16-11-5-4-6-14(16)7-9-15-10-8-14/h15H,4-11H2,1-3H3
• InChI Key： HIKNQHIQQLZTQF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC21CCNCC2)=O

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.6

Experimental Properties

• Density: 1.05±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (8.9 g/l) (25 º C),

Additional information on Tert-butyl 1,9-diazaspiro[5.5]undecane-1-carboxylate

Tert-butyl 1,9-diazaspiro[5.5]undecane-1-carboxylate (CAS No. 1158750-00-5): A Versatile Building Block in Modern Organic Synthesis

The Tert-butyl 1,9-diazaspiro[5.5]undecane-1-carboxylate (CAS 1158750-00-5) is a highly specialized spirocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique diazaspiro[5.5]undecane scaffold offers exceptional structural diversity, making it a prized intermediate for drug discovery programs targeting CNS disorders, inflammation, and metabolic diseases. The tert-butyl carboxylate moiety further enhances its utility as a protecting group in multi-step syntheses.

Recent trends in AI-driven drug discovery have highlighted the importance of spirocyclic frameworks like 1,9-diazaspiro[5.5]undecane, as they frequently appear in fragment-based screening libraries. Computational studies suggest this scaffold's 3D structural complexity improves binding selectivity – a hot topic in GPCR-targeted therapeutics. Researchers frequently search for "spirocyclic amine applications" and "tert-butyl protection strategies", reflecting the compound's dual relevance in medicinal chemistry and process optimization.

The synthetic flexibility of CAS 1158750-00-5 enables its transformation into various bioactive derivatives. Patent literature reveals its incorporation into kinase inhibitors and neurotransmitter modulators, particularly in developing next-generation antidepressants. Its chiral spirocenter makes it valuable for asymmetric synthesis, addressing the growing demand for enantioselective pharmaceuticals – a key focus area in green chemistry initiatives.

Analytical characterization of Tert-butyl 1,9-diazaspiro[5.5]undecane-1-carboxylate typically involves advanced techniques like 2D NMR and HRMS, with particular attention to its conformational dynamics. The spirocyclic rigidity often correlates with improved metabolic stability, a property highly sought after in PK/PD optimization studies. These features explain the surge in searches for "spirocyclic PK improvement" and "diazaspiro undecane synthesis" across scientific databases.

In material science applications, the compound's nitrogen-rich structure shows promise for designing coordination polymers and ligand systems. Its thermal stability (typically >200°C) makes it suitable for high-temperature catalysis – an area gaining traction in renewable energy research. The tert-butyl ester group allows controlled deprotection, enabling precise surface functionalization in nanomaterial synthesis workflows.

Quality control of CAS 1158750-00-5 requires stringent monitoring of diastereomeric purity, often achieved through HPLC method development. Recent advancements in continuous flow chemistry have improved its production scalability, addressing common queries about "spiro compound manufacturing". The compound's logP value (typically 2.1-2.5) makes it particularly valuable in BBB-penetrating drug design, a major focus in neurodegenerative disease research.

Environmental considerations for 1,9-diazaspiro[5.5]undecane derivatives include their biodegradation pathways, with recent studies exploring enzyme-mediated transformations. The tert-butyl group offers advantages in prodrug design while maintaining favorable eco-toxicity profiles – aspects increasingly important in ESG-compliant development. These characteristics position the compound as a sustainable choice for green pharmaceutical synthesis.

Future applications may exploit the hydrogen bonding capacity of the diazaspiro system for supramolecular chemistry applications. With growing interest in "spirocyclic peptide mimetics", Tert-butyl 1,9-diazaspiro[5.5]undecane-1-carboxylate serves as a strategic starting material for conformationally constrained analogs. Its compatibility with click chemistry and photocatalysis further expands its utility in cutting-edge bioconjugation techniques.